Cas no 1609395-80-3 ({[5-(2-thienylmethyl)-1,2,4-oxadiazol-3-yl]methyl}amine hydrochloride)

• Product Name: {[5-(2-thienylmethyl)-1,2,4-oxadiazol-3-yl]methyl}amine hydrochloride
• CAS No: 1609395-80-3
• MF: C₈H₁₀ClN₃OS
• MW: 231.702498912811
• MDL: MFCD26959702
• CID: 4608173
• Update Time: 2025-06-15

{[5-(2-thienylmethyl)-1,2,4-oxadiazol-3-yl]methyl}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[5-(2-thienylmethyl)-1,2,4-oxadiazol-3-yl]methyl}amine hydrochloride

• MDL： MFCD26959702
• Inchi： 1S/C8H9N3OS.ClH/c9-5-7-10-8(12-11-7)4-6-2-1-3-13-6;/h1-3H,4-5,9H2;1H
• InChI Key： GZFKRPFLPCCLQS-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)C1ON=C(CN)N=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {[5-(2-thienylmethyl)-1,2,4-oxadiazol-3-yl]methyl}amine hydrochloride

Comprehensive Overview of {[5-(2-thienylmethyl)-1,2,4-oxadiazol-3-yl]methyl}amine hydrochloride (CAS No. 1609395-80-3)

The compound {[5-(2-thienylmethyl)-1,2,4-oxadiazol-3-yl]methyl}amine hydrochloride (CAS No. 1609395-80-3) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core and a thienylmethyl substituent, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like {[5-(2-thienylmethyl)-1,2,4-oxadiazol-3-yl]methyl}amine hydrochloride has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. This compound's CAS No. 1609395-80-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its amine hydrochloride moiety enhances solubility, a critical factor in drug formulation, making it a valuable intermediate in the synthesis of more complex molecules.

The 1,2,4-oxadiazole ring, a key feature of this compound, is known for its stability and versatility in drug design. This heterocycle is often incorporated into molecules targeting central nervous system (CNS) disorders, inflammatory diseases, and even anticancer agents. The addition of a thienylmethyl group further diversifies its pharmacological profile, potentially enabling interactions with G-protein-coupled receptors (GPCRs) or ion channels. Such properties align with current trends in precision medicine, where tailored compounds are designed for specific biological pathways.

From a synthetic perspective, {[5-(2-thienylmethyl)-1,2,4-oxadiazol-3-yl]methyl}amine hydrochloride exemplifies the growing interest in multicomponent reactions (MCRs) and green chemistry. Researchers are exploring eco-friendly methods to produce such compounds, reducing waste and energy consumption. This aligns with global initiatives like sustainable development goals (SDGs), particularly in the pharmaceutical industry, where green synthesis is a hot topic.

Another area of interest is the compound's potential role in neuroprotection and neurodegenerative disease research. With rising global concerns about conditions like Alzheimer's and Parkinson's, molecules with CNS permeability and neuroprotective effects are highly sought after. The amine hydrochloride salt form of this compound may improve its bioavailability, a critical factor in blood-brain barrier (BBB) penetration, a frequent search term among neuroscientists and pharmacologists.

In material science, the thienylmethyl and oxadiazole components of this compound could contribute to the development of organic electronic materials, such as OLEDs or conductive polymers. These applications are increasingly relevant as the demand for flexible electronics and wearable technology grows. The compound's structural features may enable unique electronic properties, making it a subject of interest in materials informatics and computational chemistry.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of {[5-(2-thienylmethyl)-1,2,4-oxadiazol-3-yl]methyl}amine hydrochloride is crucial. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets. These methods are frequently searched in conjunction with CAS No. 1609395-80-3, highlighting the compound's integration into modern drug discovery pipelines.

In summary, {[5-(2-thienylmethyl)-1,2,4-oxadiazol-3-yl]methyl}amine hydrochloride (CAS No. 1609395-80-3) represents a multifaceted compound with applications spanning pharmaceuticals, material science, and green chemistry. Its unique structural attributes and potential bioactive properties make it a compelling subject for ongoing research, aligning with contemporary scientific trends and industrial needs.